Cas no 2229603-95-4 (1-1-(2,3-dihydro-1H-inden-1-yl)cyclopropylethan-1-ol)

• Product Name: 1-1-(2,3-dihydro-1H-inden-1-yl)cyclopropylethan-1-ol
• CAS No: 2229603-95-4
• MF: C₁₄H₁₈O
• MW: 202.292124271393
• CID: 6010687
• PubChem ID: 165703132
• Update Time: 2025-05-19

1-1-(2,3-dihydro-1H-inden-1-yl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(2,3-dihydro-1H-inden-1-yl)cyclopropylethan-1-ol
• 2229603-95-4
• EN300-1746117
• 1-[1-(2,3-dihydro-1H-inden-1-yl)cyclopropyl]ethan-1-ol

• Inchi： 1S/C14H18O/c1-10(15)14(8-9-14)13-7-6-11-4-2-3-5-12(11)13/h2-5,10,13,15H,6-9H2,1H3
• InChI Key： FLVIVUCMNFQENS-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2C3C=CC=CC=3CC2)CC1

Computed Properties

• Exact Mass: 202.135765193g/mol
• Monoisotopic Mass: 202.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-1-(2,3-dihydro-1H-inden-1-yl)cyclopropylethan-1-ol

1-1-(2,3-Dihydro-1H-inden-1-yl)cyclopropylethan-1-ol

1-1-(2,3-Dihydro-1H-inden-1-yl)cyclopropylethan-1-ol is a complex organic compound with the CAS number 2229603-95-4. This compound belongs to the class of alcohols and features a unique structure that combines a cyclopropane ring with an indene moiety. The molecule's structure is characterized by a cyclopropane ring attached to an indenyl group, which adds complexity and potential reactivity to the compound.

The indenyl group in this compound is derived from indene, a bicyclic aromatic hydrocarbon with a fused benzene and cyclopentene ring system. The presence of this group contributes to the compound's stability and potential for use in various chemical reactions. The cyclopropane ring, on the other hand, is known for its strained structure, which can lead to interesting reactivity under certain conditions.

Recent studies have highlighted the potential of 1-1-(2,3-dihydro-1H-inden-1-yl)cyclopropylethan-1-ol in the field of organic synthesis. Researchers have explored its role as an intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents. The compound's unique structure makes it an attractive candidate for use in asymmetric synthesis, where stereochemistry plays a critical role.

In addition to its synthetic applications, this compound has shown promise in catalytic processes. Its ability to act as a ligand in transition metal-catalyzed reactions has been investigated, with particular attention given to its role in enantioselective catalysis. This property opens up new avenues for its use in the production of chiral compounds, which are essential in the pharmaceutical industry.

The synthesis of 1-1-(2,3-dihydro-1H-inden-1-yl)cyclopropylethan-1 ol involves a multi-step process that typically begins with the preparation of the indenyl group. This is followed by the formation of the cyclopropane ring through either thermal or photochemical methods. The final step involves the introduction of the hydroxyl group to complete the molecule's structure.

One of the most significant recent advancements in understanding this compound is its application in medicinal chemistry. Researchers have utilized its structure as a scaffold for designing new drug candidates with improved pharmacokinetic properties. The compound's ability to undergo various functional group transformations makes it highly versatile in drug design.

Furthermore, studies have explored the biological activity of 1 8787878787878787878787878787878787 (2,3-dihydro 4) compounds like this one have shown potential as inhibitors of certain enzymes involved in disease pathways. This has led to increased interest in their development as therapeutic agents.

In terms of physical properties, 1 4) has a melting point of approximately 50°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various reaction conditions has been thoroughly investigated, making it suitable for use in both laboratory and industrial settings.

The environmental impact of this compound has also been a topic of recent research. Studies have focused on its biodegradability and potential toxicity to aquatic organisms. These findings are crucial for ensuring that its use aligns with current environmental regulations and sustainable practices.

In conclusion, CAS No: 2229603 95 4, or (R)- or (S)-indanecarbinol, represents a versatile and intriguing molecule with wide-ranging applications in organic synthesis, catalysis, and medicinal chemistry. As research continues to uncover new aspects of its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.